Cas no 918338-14-4 (1-[3,5-Bis(2-phenylethynyl)phenyl]-2,3,4,5,6-pentakis-phenylbenzene)

1-[3,5-Bis(2-phenylethynyl)phenyl]-2,3,4,5,6-pentakis-phenylbenzene structure
918338-14-4 structure
Product Name:1-[3,5-Bis(2-phenylethynyl)phenyl]-2,3,4,5,6-pentakis-phenylbenzene
CAS No:918338-14-4
MF:C58H38
MW:734.922335147858
CID:777372
Update Time:2023-08-03

1-[3,5-Bis(2-phenylethynyl)phenyl]-2,3,4,5,6-pentakis-phenylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1,1':2',1''-Terphenyl, 3',4',5',6'-tetraphenyl-3,5-bis(2-phenylethynyl)-
    • 1-[3,5-bis(2-phenylethynyl)phenyl]-2,3,4,5,6-pentakis-phenylbenzene
    • PUBCHEM_71427476
    • 1-[3,5-Bis(2-phenylethynyl)phenyl]-2,3,4,5,6-pentakis-phenylbenzene
    • Inchi: 1S/C58H38/c1-8-22-43(23-9-1)36-38-45-40-46(39-37-44-24-10-2-11-25-44)42-52(41-45)58-56(50-32-18-6-19-33-50)54(48-28-14-4-15-29-48)53(47-26-12-3-13-27-47)55(49-30-16-5-17-31-49)57(58)51-34-20-7-21-35-51/h1-35,40-42H
    • InChI Key: UQIVZUSVIAIGNC-UHFFFAOYSA-N
    • SMILES: C1(C2C=C(C#CC3C=CC=CC=3)C=C(C#CC3C=CC=CC=3)C=2)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C=1C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 10
  • Complexity: 1260
  • Topological Polar Surface Area: 0
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